Cas no 2229333-57-5 (4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol)

• Product Name: 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol
• CAS No: 2229333-57-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5994546
• PubChem ID: 165616746
• Update Time: 2025-06-25

4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol
• EN300-1805832
• 2229333-57-5

• Inchi： 1S/C11H12N2O2/c1-6-3-8(4-7(2)10(6)14)9-5-13-11(12)15-9/h3-5,14H,1-2H3,(H2,12,13)
• InChI Key： UCODUKKCTWQGRW-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol

Introduction to 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol (CAS No: 2229333-57-5)

4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2229333-57-5, this compound represents a unique structural motif that combines a phenolic moiety with an oxazole ring, both of which are well-documented for their pharmacological properties. The presence of an amino group on the oxazole ring and methyl substituents on the phenol ring enhances its potential as a building block for drug discovery and development.

The compound's structure is particularly intriguing due to the synergistic effects of its functional groups. The phenolic hydroxyl groups contribute to its solubility in polar solvents, making it suitable for various biochemical assays, while the oxazole ring introduces rigidity and specific electronic properties that can modulate interactions with biological targets. This combination has been explored in recent studies for its potential applications in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds as therapeutic agents. 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol fits squarely within this trend, as it exemplifies how integrating multiple pharmacophores can lead to novel compounds with enhanced biological activity. The oxazole moiety, in particular, has been implicated in various pharmacological effects, including anti-inflammatory and antimicrobial properties. When combined with the phenolic group, the compound may exhibit additional therapeutic benefits that are yet to be fully explored.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The amino group on the oxazole ring provides a site for further functionalization, allowing chemists to attach additional pharmacophores or modify existing ones. This flexibility makes 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol a valuable tool in medicinal chemistry pipelines. Recent studies have demonstrated its utility in generating derivatives with improved pharmacokinetic profiles and target specificity.

The dimethylphenol component of the molecule contributes to its stability and lipophilicity, which are critical factors in drug design. By balancing hydrophilic and hydrophobic interactions, this compound can potentially enhance oral bioavailability and tissue penetration. These characteristics have made it a subject of interest for researchers developing treatments for neurological disorders, where blood-brain barrier penetration is often a challenge.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol. Molecular modeling studies have predicted its binding affinity to various enzymes and receptors, providing insights into its mechanism of action. These predictions have guided experimental efforts and helped prioritize which derivatives warrant further investigation. Such interdisciplinary approaches are becoming increasingly common in drug discovery, leveraging both experimental data and computational power.

Furthermore, the synthesis of this compound has been refined through modern organic methodologies, ensuring high yields and purity levels suitable for preclinical studies. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the oxazole ring system, while protecting group strategies have allowed for selective modification of different functional groups. These advancements underscore the growing sophistication of synthetic chemistry and its impact on drug development.

The pharmacological evaluation of 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol has revealed several interesting properties that warrant further exploration. Initial cell-based assays suggest that it may exhibit inhibitory effects on certain kinases and transcription factors relevant to cancer biology. Additionally, its interaction with immune cells has been investigated for potential applications in immunomodulatory therapies. These findings align with broader trends in oncology and immunology research, where targeting multiple pathways simultaneously often yields more robust therapeutic outcomes.

Another area where this compound shows promise is in antimicrobial applications. The combination of a phenolic group and an oxazole ring has been shown to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This dual action makes it a compelling candidate for developing novel antibiotics or antiseptics against resistant strains. As antibiotic resistance continues to pose a global health challenge, compounds like 4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol offer hope for discovering new therapeutic strategies.

The chemical diversity introduced by substituting methyl groups on the phenol ring also allows for fine-tuning of physicochemical properties such as solubility and metabolic stability. This variability enables researchers to optimize formulations for specific delivery systems or target populations. For instance, derivatives with enhanced water solubility might be developed for intravenous administration or oral suspensions requiring better bioavailability.

In conclusion,4-(2-amino-1,3-oxazol-5-yl)-2,6-dimethylphenol (CAS No: 2229333-57-5) represents a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. The ongoing investigations into its biological activity and synthetic applications highlight its importance as both a starting material and an intermediate in medicinal chemistry efforts worldwide.